Cas no 893754-21-7 (3-Chloro-4-(2,5-dimethylphenoxy)aniline)

• Product Name: 3-Chloro-4-(2,5-dimethylphenoxy)aniline
• CAS No: 893754-21-7
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• MDL: MFCD07365128
• CID: 1079377
• PubChem ID: 19626979
• Update Time: 2025-10-28

3-Chloro-4-(2,5-dimethylphenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(2,5-dimethylphenoxy)aniline
• CS-0241052
• MFCD07365128
• EN300-231115
• SB80751
• 893754-21-7
• AKOS000318151
• STL414539
• G28222

• MDL： MFCD07365128
• Inchi： 1S/C14H14ClNO/c1-9-3-4-10(2)14(7-9)17-13-6-5-11(16)8-12(13)15/h3-8H,16H2,1-2H3
• InChI Key： XEMUBLNKRNLDBO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=C(C)C=CC=1C)N

Computed Properties

• Exact Mass: 247.0763918g/mol
• Monoisotopic Mass: 247.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.2Ų

3-Chloro-4-(2,5-dimethylphenoxy)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Chloro-4-(2,5-dimethylphenoxy)aniline

3-Chloro-4-(2,5-Dimethylphenoxy)Aniline: A Comprehensive Overview

3-Chloro-4-(2,5-Dimethylphenoxy)Aniline, also known by its CAS No. 893754-21-7, is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a chloro-substituted aniline moiety with a 2,5-dimethylphenoxy group. The aniline core of the molecule serves as a platform for various chemical reactions, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The synthesis of 3-Chloro-4-(2,5-Dimethylphenoxy)Aniline typically involves multi-step reactions, often starting from readily available aromatic compounds. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, significantly improving the yield and purity of the final product. These developments underscore the importance of green chemistry principles in modern organic synthesis.

One of the most intriguing aspects of 3-Chloro-4-(2,5-Dimethylphenoxy)Aniline is its ability to participate in various functionalization reactions. The presence of the chlorine atom at the meta position of the aniline ring introduces unique electronic properties, enabling selective substitution reactions. This feature has been exploited in the development of novel materials with tailored electronic and optical properties. For example, recent studies have demonstrated its utility in the synthesis of advanced polymers and optoelectronic devices.

The 2,5-dimethylphenoxy group attached to the aniline ring adds another layer of complexity to this compound's reactivity. The methyl substituents on the phenoxy group not only enhance the molecule's stability but also provide additional sites for chemical modification. This makes 3-Chloro-4-(2,5-Dimethylphenoxy)Aniline a valuable precursor for constructing biologically active molecules. In pharmacological research, derivatives of this compound have shown potential as inhibitors of key enzymes involved in neurodegenerative diseases.

Recent breakthroughs in computational chemistry have further illuminated the structural and electronic properties of 3-Chloro-4-(2,5-Dimethylphenoxy)Aniline. Advanced molecular modeling techniques have provided insights into its conformational flexibility and reactivity under different conditions. These findings are paving the way for new applications in drug design and materials science.

In conclusion, 3-Chloro-4-(2,5-Dimethylphenoxy)Aniline (CAS No. 893754-21-7) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, combined with recent advancements in synthetic and computational methods, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.